Cas no 2167348-18-5 (1-acetyl-4-fluoropiperidine-4-carboxylic acid)

• Product Name: 1-acetyl-4-fluoropiperidine-4-carboxylic acid
• CAS No: 2167348-18-5
• MF: C₈H₁₂FNO₃
• MW: 189.18418598175
• MDL: MFCD31743797
• CID: 5271590
• PubChem ID: 118218319
• Update Time: 2026-03-09

1-acetyl-4-fluoropiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-fluoropiperidine-4-carboxylic acid

• MDL： MFCD31743797
• Inchi： 1S/C8H12FNO3/c1-6(11)10-4-2-8(9,3-5-10)7(12)13/h2-5H2,1H3,(H,12,13)
• InChI Key： SODXWKVGOIPOTN-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCC(F)(C(O)=O)CC1

Additional information on 1-acetyl-4-fluoropiperidine-4-carboxylic acid

Professional Introduction to 1-acetyl-4-fluoropiperidine-4-carboxylic Acid (CAS No. 2167348-18-5)

1-acetyl-4-fluoropiperidine-4-carboxylic acid, a compound with the chemical identifier CAS No. 2167348-18-5, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both an acetyl group and a fluorine substituent on the piperidine ring imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The synthesis and application of 1-acetyl-4-fluoropiperidine-4-carboxylic acid have been extensively explored in recent years, particularly in the context of designing molecules with enhanced pharmacological activity. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the biological activity of the compound. This feature has made it a focal point for researchers aiming to develop drugs with improved efficacy and reduced side effects.

In the context of modern medicinal chemistry, 1-acetyl-4-fluoropiperidine-4-carboxylic acid has been utilized as a building block for more complex molecules. Its structural motif is particularly relevant in the design of central nervous system (CNS) therapeutics, where piperidine derivatives are frequently employed due to their favorable pharmacokinetic properties. The acetyl group further enhances its utility as it can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups that may enhance target binding.

Recent studies have highlighted the compound's potential in the development of kinase inhibitors, a class of drugs that target aberrant signaling pathways involved in cancer and inflammatory diseases. The fluorine-substituted piperidine core is particularly adept at interacting with the active sites of these enzymes, thereby inhibiting their activity. This has led to the exploration of 1-acetyl-4-fluoropiperidine-4-carboxylic acid as a precursor for novel kinase inhibitors with improved selectivity and potency.

The pharmaceutical industry has shown particular interest in this compound due to its versatility as a synthetic intermediate. Its ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable asset in drug development pipelines. Furthermore, its compatibility with modern synthetic methodologies ensures that it can be incorporated into complex molecular architectures with relative ease.

From an academic perspective, 1-acetyl-4-fluoropiperidine-4-carboxylic acid has been the subject of numerous research publications exploring its reactivity and biological properties. These studies have not only elucidated its mechanism of action but also provided insights into how structural modifications can influence its pharmacological profile. This body of work underscores its importance as a model compound for understanding the relationship between molecular structure and biological activity.

The compound's potential extends beyond traditional pharmaceutical applications. It has been investigated for use in agrochemicals, where its structural features contribute to the development of novel pesticides with enhanced environmental compatibility. The fluorine atom, in particular, plays a role in improving the stability and bioavailability of these compounds, making them more effective at lower concentrations.

In conclusion, 1-acetyl-4-fluoropiperidine-4-carboxylic acid (CAS No. 2167348-18-5) represents a versatile and highly valuable compound in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents across various therapeutic areas. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this are poised to play an increasingly pivotal role in drug discovery and development.